Cas no 1176103-87-9 (2-{3-(dimethylamino)methylphenyl}propan-2-amine)

• Product Name: 2-{3-(dimethylamino)methylphenyl}propan-2-amine
• CAS No: 1176103-87-9
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 6408042
• PubChem ID: 82026954
• Update Time: 2025-10-22

2-{3-(dimethylamino)methylphenyl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-{3-(dimethylamino)methylphenyl}propan-2-amine
• 2-{3-[(dimethylamino)methyl]phenyl}propan-2-amine
• 1176103-87-9
• EN300-1852173

• Inchi： 1S/C12H20N2/c1-12(2,13)11-7-5-6-10(8-11)9-14(3)4/h5-8H,9,13H2,1-4H3
• InChI Key： QCEJODDMEKZJGZ-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1C=CC=C(CN(C)C)C=1

Computed Properties

• Exact Mass: 192.162648646g/mol
• Monoisotopic Mass: 192.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-{3-(dimethylamino)methylphenyl}propan-2-amine

Introduction to 2-{3-(dimethylamino)methylphenyl}propan-2-amine (CAS No. 1176103-87-9)

2-{3-(dimethylamino)methylphenyl}propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1176103-87-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex aromatic and aliphatic structure, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of a dimethylamino group and a propylamine moiety contributes to its unique chemical properties, making it a valuable candidate for further exploration in synthetic chemistry and biological activity studies.

The structural framework of 2-{3-(dimethylamino)methylphenyl}propan-2-amine consists of a phenyl ring substituted with a dimethylamino methyl group at the 3-position, connected to a secondary propylamine chain at the 2-position. This arrangement imparts both steric and electronic characteristics that influence its reactivity and interaction with biological targets. The dimethylamino group, known for its basicity and ability to form hydrogen bonds, plays a crucial role in modulating the compound's solubility and binding affinity. Meanwhile, the propylamine side chain adds flexibility to the molecule, allowing for conformational diversity that may enhance its pharmacological efficacy.

In recent years, there has been growing interest in developing novel molecules with enhanced biological activity for therapeutic applications. 2-{3-(dimethylamino)methylphenyl}propan-2-amine has been investigated as a potential scaffold for designing small-molecule drugs targeting various diseases. Its structural features make it amenable to modifications that could optimize its pharmacokinetic properties, such as bioavailability, metabolic stability, and selectivity. Researchers have explored derivatives of this compound to improve its binding affinity to specific biological receptors, which is critical for achieving desired therapeutic effects.

One of the most compelling aspects of 2-{3-(dimethylamino)methylphenyl}propan-2-amine is its potential in the development of drugs for neurological disorders. The dimethylamino group's ability to interact with neurotransmitter receptors suggests that this compound could modulate central nervous system (CNS) activity. Preliminary studies have indicated that derivatives of this molecule may exhibit properties relevant to treating conditions such as depression, anxiety, and cognitive dysfunction. These findings are particularly exciting given the unmet medical needs in these areas and the limitations of existing treatments.

The synthesis of 2-{3-(dimethylamino)methylphenyl}propan-2-amine represents a significant achievement in organic chemistry. The multi-step synthesis involves strategic functional group transformations, including nucleophilic substitution reactions and condensation processes, which highlight the compound's synthetic accessibility. Advances in synthetic methodologies have enabled researchers to produce this molecule with high purity and yield, facilitating further biological evaluation. The robustness of its synthetic route also makes it suitable for large-scale production if future clinical applications are pursued.

From a computational chemistry perspective, 2-{3-(dimethylamino)methylphenyl}propan-2-amine has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how the compound's structure influences its binding affinity and selectivity. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict the behavior of this molecule in complex biological systems. Such simulations are invaluable for guiding experimental design and optimizing drug candidates before they enter preclinical testing.

The pharmacological profile of 2-{3-(dimethylamino)methylphenyl}propan-2-amine is further illuminated by recent preclinical studies. These investigations have focused on evaluating its effects on key biological pathways relevant to disease treatment. For instance, studies have examined its interaction with enzymes and receptors involved in neurotransmitter signaling, providing evidence for potential therapeutic benefits in CNS disorders. Additionally, research has explored its anti-inflammatory properties, suggesting that this compound may have applications beyond neurological diseases.

In conclusion, 2-{3-(dimethylamino)methylphenyl}propan-2-amine (CAS No. 1176103-87-9) is a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting neurological and other diseases. The combination of synthetic accessibility, computational insights, and preliminary biological data positions this molecule as a valuable asset in the quest for new medicines.